Cas no 1501531-60-7 (2-Chloro-5-nitropyridin-3-amine)

• Product Name: 2-Chloro-5-nitropyridin-3-amine
• CAS No: 1501531-60-7
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• MDL: MFCD26595508
• CID: 4898944
• Update Time: 2025-05-21

2-Chloro-5-nitropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-nitropyridin-3-amine
• 3-Amino-2-chloro-5-nitropyridine
• 2-Chloro-5-nitropyridin-3-amine

• MDL： MFCD26595508
• Inchi： 1S/C5H4ClN3O2/c6-5-4(7)1-3(2-8-5)9(10)11/h1-2H,7H2
• InChI Key： PNKKEBHEJYPJBR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Chloro-5-nitropyridin-3-amine

Comprehensive Overview of 2-Chloro-5-nitropyridin-3-amine (CAS No. 1501531-60-7): Properties, Applications, and Industry Insights

2-Chloro-5-nitropyridin-3-amine (CAS No. 1501531-60-7) is a specialized nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, characterized by a chloro substituent at the 2-position and a nitro group at the 5-position of the pyridine ring, serves as a versatile intermediate in organic synthesis. Its amine functionality further enhances its reactivity, making it valuable for constructing complex heterocyclic frameworks.

In recent years, the demand for high-purity nitropyridine intermediates like 2-Chloro-5-nitropyridin-3-amine has surged, driven by advancements in drug discovery and crop protection chemicals. Researchers frequently search for "synthesis methods for 2-Chloro-5-nitropyridin-3-amine" or "CAS 1501531-60-7 suppliers," reflecting its commercial and scientific relevance. The compound’s role in developing kinase inhibitors and antimicrobial agents aligns with current trends in precision medicine and antibiotic resistance research.

From a technical perspective, 2-Chloro-5-nitropyridin-3-amine exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in cross-coupling reactions. Its melting point and stability under inert conditions are critical parameters for storage and handling. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried as "analytical methods for nitropyridine derivatives."

The compound’s applications extend to material science, where it acts as a precursor for photoactive polymers and electronic materials. This versatility addresses growing interest in "organic electronics" and "sustainable material design," key themes in green chemistry. Environmental considerations also prompt searches for "biodegradable nitropyridine compounds," highlighting the need for eco-friendly synthesis routes.

Regulatory compliance and patent landscapes surrounding CAS 1501531-60-7 are frequently discussed in industry forums. Innovations in catalytic amination and waste reduction during production resonate with global initiatives like the UN Sustainable Development Goals. Such alignment enhances the compound’s marketability while addressing ethical sourcing concerns.

In summary, 2-Chloro-5-nitropyridin-3-amine represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in addressing contemporary scientific challenges. Future research may explore its potential in catalysis or bioimaging, further expanding its utility.